Cas no 3652-33-3 (4-Amino-4H-1,2,4-triazole-3,5-dithiol)

4-Amino-4H-1,2,4-triazole-3,5-dithiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an amino group and two thiol functionalities. This structure imparts unique reactivity, making it valuable in coordination chemistry, ligand synthesis, and material science applications. The presence of both amino and thiol groups allows for versatile binding to metal ions, facilitating the formation of stable complexes. Its sulfur-rich nature also contributes to potential applications in corrosion inhibition and catalysis. The compound's rigid triazole backbone enhances thermal and chemical stability, while its functional groups enable further derivatization for tailored applications in pharmaceuticals or polymer chemistry. Proper handling is required due to its reactive thiol moieties.

4-Amino-4H-1,2,4-triazole-3,5-dithiol structure

3652-33-3 structure

Product Name:4-Amino-4H-1,2,4-triazole-3,5-dithiol

CAS No:3652-33-3

MF:C₂H₄N₄S₂

MW:148.209956169128

MDL:MFCD00101075

CID:315785

PubChem ID:4354136

Update Time:2025-05-28

4-Amino-4H-1,2,4-triazole-3,5-dithiol Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Triazolidine-3,5-dithione,4-amino-
- 4-amino-1,2,4-triazolidine-3,5-dithione
- 4-AMINO-4H-1,2,4-TRIAZOLE-3,5-DITHIOL
- 4-amino-[1,2,4]triazolidine-3,5-dithione
- 4-amino-1,2,4-triazole-3,5-dithiol
- 4-Amino-3,5-dimercapto-< 1,2,4> triazol
- 4-amino-3,5-dimercapto-1,2,4-triazole
- 4-amino-4H-[1,2,4]triazole-3,5-dithiol
- 4-amino-4H-[1,2,4]-triazole-3,5-dithiol
- AC1N92VF
- AC1Q54Q2
- CTK8F5687
- CTK8I4320
- SureCN1233331
- MFCD00101075
- EN300-10677
- SCHEMBL1233331
- DTXSID00402282
- LS-07585
- AKOS001075046
- CS-0308067
- 3652-33-3
- 4-Amino-4H-1,2,4-triazole-3,5-dithiol
- MDL： MFCD00101075
- Inchi： 1S/C2H4N4S2/c3-6-1(7)4-5-2(6)8/h3H2,(H,4,7)(H,5,8)
- InChI Key： MFLTWZOFWVXIEF-UHFFFAOYSA-N
- SMILES： S=C1NNC(N1N)=S

Computed Properties

Exact Mass: 147.98792
Monoisotopic Mass: 147.988
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 118A^2
XLogP3: -0.4

Experimental Properties

Density: 1.85
Boiling Point: 224.2°Cat760mmHg
Flash Point: 89.4°C
Refractive Index: 1.94
PSA: 53.32

4-Amino-4H-1,2,4-triazole-3,5-dithiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A129580-250mg	4-Amino-4H-1,2,4-triazole-3,5-dithiol	3652-33-3		250mg	$ 185.00	2022-06-08
TRC	A129580-500mg	4-Amino-4H-1,2,4-triazole-3,5-dithiol	3652-33-3		500mg	$ 300.00	2022-06-08
TRC	A129580-1000mg	4-Amino-4H-1,2,4-triazole-3,5-dithiol	3652-33-3		1g	$ 480.00	2022-06-08
Chemenu	CM519025-1g	4-Amino-4H-1,2,4-triazole-3,5-dithiol	3652-33-3	97%	1g	$122	2022-09-29
Chemenu	CM519025-5g	4-Amino-4H-1,2,4-triazole-3,5-dithiol	3652-33-3	97%	5g	$427	2022-09-29
abcr	AB414362-500 mg	4-Amino-4H-1,2,4-triazole-3,5-dithiol	3652-33-3		500MG	€195.40	2022-08-31
abcr	AB414362-1 g	4-Amino-4H-1,2,4-triazole-3,5-dithiol	3652-33-3		1g	€239.00	2023-04-24
Enamine	EN300-10677-0.05g	4-amino-4H-1,2,4-triazole-3,5-dithiol	3652-33-3	95%	0.05g	$39.0	2023-10-28
Enamine	EN300-10677-0.1g	4-amino-4H-1,2,4-triazole-3,5-dithiol	3652-33-3	95%	0.1g	$58.0	2023-10-28
Enamine	EN300-10677-0.25g	4-amino-4H-1,2,4-triazole-3,5-dithiol	3652-33-3	95%	0.25g	$82.0	2023-10-28

4-Amino-4H-1,2,4-triazole-3,5-dithiol Related Literature

1. Derivatives of thiocarbamic acid. Part II. The formation of 1,2,4-triazole salts from amines and methyl dithiocarbazate. Some attempts to prepare substituted 1-thiocarbamoylthiocarbohydrazides

R. S. McElhinney J. Chem. Soc. C 1966 1256